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Compound of Interest

Compound Name: Iridium-192

CAS No.: 14694-69-0

Cat. No.: B1214195

Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

radioactive materials is paramount. This guide provides essential safety and logistical

information for working with Iridium-192 (Ir-192), a man-made radioactive isotope used in

various industrial and medical applications. Adherence to these procedures is critical to

minimize exposure and ensure a safe laboratory environment.

Iridium-192: Key Characteristics and Hazards
Iridium-192 is a potent gamma and beta emitter with a half-life of approximately 74 days.

Understanding its properties is fundamental to implementing effective safety measures.

External exposure to Ir-192 can lead to severe health consequences, including skin burns,

acute radiation sickness, and an increased risk of cancer. Internal exposure, though less

common in a laboratory setting, can occur through ingestion or inhalation and can cause

significant internal damage.

Radiological Data Summary
For quick reference, the key radiological data for Iridium-192 are summarized in the table

below.
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Property Value

Half-Life 74.2 days

Primary Emissions
Gamma Rays (317 keV, 468 keV, 604 keV),

Beta Particles (536 keV, 672 keV)

Shielding Requirements
Half-Value Layer (HVL): 3 mm of Lead (Pb),

Tenth-Value Layer (TVL): 12 mm of Lead (Pb)

Gamma Constant 5.6 mrem/hr at 30 cm from 1 mCi

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling Iridium-192 to prevent skin

contamination and internal exposure.

Core PPE Requirements
PPE Component Specification Purpose

Gloves
Disposable nitrile or latex

gloves.

Prevents direct skin contact

with radioactive materials.

Change frequently to avoid

cross-contamination.

Lab Coat
Full-length, worn closed with

sleeves rolled down.

Protects skin and personal

clothing from contamination.

Safety Glasses
Standard laboratory safety

glasses or face shield.

Protects eyes from potential

splashes of radioactive

solutions.

Dosimetry Body and ring badges.

Monitors whole-body and

extremity radiation dose to

ensure exposure remains As

Low As Reasonably

Achievable (ALARA).

Footwear Closed-toed shoes. Protects feet from spills.
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In situations with a risk of airborne contamination, such as handling volatile compounds or in

the event of a spill, respiratory protection is also required.

Donning and Doffing PPE Workflow
Properly putting on and taking off PPE is critical to prevent the spread of contamination. The

following workflow should be strictly followed.

Donning PPE

Doffing PPE (in designated area)

Lab Coat Inner Gloves Safety Glasses Outer Gloves Dosimetry (Ring badge under outer glove)

Outer Gloves Lab Coat (roll outwards) Safety Glasses Inner Gloves Dosimetry

Click to download full resolution via product page

PPE Donning and Doffing Sequence.

Operational Plan for Handling Iridium-192
A systematic approach to handling Iridium-192 is essential for safety. This involves careful

preparation, execution, and post-procedure monitoring.

Experimental Protocol: A Step-by-Step Guide
Preparation:

Designate a specific work area for handling radioactive materials. Clearly mark this area

with "Caution: Radioactive Material" signs.

Cover the work surface with plastic-backed absorbent paper.
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Assemble all necessary materials, including the Iridium-192 source, handling tools (e.g.,

tongs, forceps), shielding, and waste containers.

Ensure a calibrated and operational survey meter (e.g., Geiger-Mueller) is readily

available.

Don the appropriate PPE as outlined above.

Handling:

Always use shielding (e.g., lead bricks) to minimize radiation exposure. A minimum of 12

mm of lead is recommended for storage.

Maximize the distance between yourself and the source whenever possible.

Use remote handling tools to manipulate the source and avoid direct hand contact.

Conduct the procedure efficiently to minimize handling time.

Post-Procedure:

Return the Iridium-192 source to its shielded storage container immediately after use.

Survey your hands, clothing, and the work area for any contamination using a survey

meter.

If contamination is found, follow the established decontamination procedures.

Properly dispose of all radioactive waste in designated and shielded containers.

Remove and dispose of PPE in the designated radioactive waste receptacle.

Wash hands thoroughly after removing PPE.

Iridium-192 Handling and Disposal Workflow
The following diagram illustrates the key steps and decision points in the safe handling and

disposal of Iridium-192.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Designate & Prepare Work Area

Assemble Materials & Shielding

Don PPE & Dosimetry

Retrieve Ir-192 Source

Perform Experiment (Time, Distance, Shielding)

Return Source to Shielded Storage

Survey Work Area & Personnel

Contamination Detected?

Decontaminate
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Dispose of Radioactive Waste

No

Doff PPE
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Iridium-192]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214195/docs#safeguarding-your-research-a-
comprehensive-guide-to-handling-iridium-192]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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